Cas no 1448043-65-9 (N-6-(1H-imidazol-1-yl)pyrimidin-4-ylpyridine-4-carboxamide)

• Product Name: N-6-(1H-imidazol-1-yl)pyrimidin-4-ylpyridine-4-carboxamide
• CAS No: 1448043-65-9
• MF: C₁₃H₁₀N₆O
• MW: 266.258100986481
• CID: 6534999
• PubChem ID: 71805406
• Update Time: 2025-07-25

N-6-(1H-imidazol-1-yl)pyrimidin-4-ylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-6-(1H-imidazol-1-yl)pyrimidin-4-ylpyridine-4-carboxamide
• CHEMBL4891884
• F6431-0085
• N-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]pyridine-4-carboxamide
• 1448043-65-9
• AKOS024557843
• N-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)isonicotinamide
• N-(6-imidazol-1-ylpyrimidin-4-yl)pyridine-4-carboxamide

• Inchi： 1S/C13H10N6O/c20-13(10-1-3-14-4-2-10)18-11-7-12(17-8-16-11)19-6-5-15-9-19/h1-9H,(H,16,17,18,20)
• InChI Key： UWVOHPJKZAFQLQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)NC1=CC(=NC=N1)N1C=NC=C1

Computed Properties

• Exact Mass: 266.09160896g/mol
• Monoisotopic Mass: 266.09160896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 85.6Ų

Additional information on N-6-(1H-imidazol-1-yl)pyrimidin-4-ylpyridine-4-carboxamide

Recent Advances in the Study of N-6-(1H-imidazol-1-yl)pyrimidin-4-ylpyridine-4-carboxamide (CAS: 1448043-65-9)

The compound N-6-(1H-imidazol-1-yl)pyrimidin-4-ylpyridine-4-carboxamide (CAS: 1448043-65-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyrimidine-pyridine scaffold, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of N-6-(1H-imidazol-1-yl)pyrimidin-4-ylpyridine-4-carboxamide derivatives to enhance their pharmacological properties. Studies have demonstrated that this compound exhibits promising activity against specific kinase targets, which are implicated in various diseases, including cancer and inflammatory disorders. The ability of this molecule to modulate kinase activity makes it a valuable candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structure-activity relationship (SAR) of N-6-(1H-imidazol-1-yl)pyrimidin-4-ylpyridine-4-carboxamide derivatives. The study highlighted that modifications at the imidazole and pyrimidine rings significantly influenced the compound's binding affinity and selectivity towards target kinases. These findings provide a foundation for the design of more potent and selective inhibitors.

Another key area of investigation has been the pharmacokinetic and pharmacodynamic properties of N-6-(1H-imidazol-1-yl)pyrimidin-4-ylpyridine-4-carboxamide. Preclinical studies have shown that the compound exhibits favorable bioavailability and metabolic stability, which are critical for its progression into clinical trials. Additionally, in vitro and in vivo studies have confirmed its efficacy in reducing tumor growth in xenograft models, further supporting its potential as an anticancer agent.

Despite these promising results, challenges remain in the development of N-6-(1H-imidazol-1-yl)pyrimidin-4-ylpyridine-4-carboxamide as a therapeutic agent. Issues such as off-target effects and potential toxicity need to be addressed through further optimization and rigorous testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound into clinical development.

In conclusion, N-6-(1H-imidazol-1-yl)pyrimidin-4-ylpyridine-4-carboxamide (CAS: 1448043-65-9) represents a promising scaffold for the development of novel kinase inhibitors. Continued research into its mechanism of action, SAR, and pharmacokinetic properties will be crucial for unlocking its full therapeutic potential. The insights gained from recent studies underscore the importance of this compound in the ongoing quest for innovative treatments in oncology and beyond.